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Compound of Interest

Compound Name: Fmoc-Tyr(PO3Me2)-OH

Cat. No.: B557245 Get Quote

Technical Data for Fmoc-Tyr(PO3Me2)-OH
This document provides key technical specifications for the chemical compound Fmoc-
Tyr(PO3Me2)-OH, a derivative of the amino acid tyrosine commonly utilized in peptide

synthesis. The data presented is intended for researchers, scientists, and professionals in the

field of drug development and biochemical research.

Physicochemical Properties
The fundamental identifiers and properties of Fmoc-Tyr(PO3Me2)-OH are summarized in the

table below. These values are essential for accurate substance identification, experimental

planning, and data interpretation.

Property Value Citations

CAS Number 127633-36-7 [1][2]

Molecular Weight 511.46 g/mol [1][2]

Molecular Formula C₂₆H₂₆NO₈P [1][2]

Logical Relationship of Chemical Data
The following diagram illustrates the direct association between the chemical entity and its core

identifiers.
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Fmoc-Tyr(PO3Me2)-OH Data Relationship

Fmoc-Tyr(PO3Me2)-OH

CAS Number Molecular Weight

127633-36-7 511.46 g/mol

Click to download full resolution via product page

Fmoc-Tyr(PO3Me2)-OH and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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